Cas no 2229490-24-6 (tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• CAS No: 2229490-24-6
• MF: C₁₃H₂₅F₂NO₃
• MW: 281.339311361313
• CID: 5755897
• PubChem ID: 165756117
• Update Time: 2025-10-29

tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• 2229490-24-6
• EN300-1875625

• Inchi： 1S/C13H25F2NO3/c1-11(2,3)9(13(14,15)7-8-17)16-10(18)19-12(4,5)6/h9,17H,7-8H2,1-6H3,(H,16,18)
• InChI Key： GGGVMCOYRVFPGW-UHFFFAOYSA-N
• SMILES： FC(CCO)(C(C(C)(C)C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 281.18024998g/mol
• Monoisotopic Mass: 281.18024998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate

Comprehensive Guide to tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2229490-24-6)

tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2229490-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name tert-butyl carbamate derivative, features a unique molecular structure combining difluoro, hydroxy, and tert-butyl functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in fluorinated compounds and their applications in medicinal chemistry has positioned tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate as a compound of high relevance. Researchers are increasingly exploring its potential in designing enzyme inhibitors and receptor modulators, owing to the presence of the difluoro moiety, which can enhance binding affinity and metabolic stability. This aligns with current trends in drug development, where fluorine incorporation is a key strategy to improve pharmacokinetic properties.

From a synthetic chemistry perspective, tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate serves as a versatile building block. Its hydroxy and carbamate functionalities allow for further derivatization, making it useful in multi-step organic syntheses. The tert-butyl group provides steric protection, which can be advantageous in selective reactions. Such characteristics are particularly valuable in the development of peptidomimetics and small-molecule therapeutics, areas that are currently experiencing rapid growth.

The compound's physicochemical properties, including its solubility and stability, are critical for its applications. tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate exhibits moderate solubility in polar organic solvents, which facilitates its use in laboratory settings. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, addressing common challenges faced by researchers working with sensitive intermediates.

Market demand for tert-butyl carbamate derivatives has been rising, driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug discovery programs. Its role in the synthesis of fluorinated drugs, a category gaining traction due to their enhanced efficacy, further underscores its commercial importance.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during its production. These initiatives align with global trends toward environmentally friendly chemical processes, making the compound a subject of interest in sustainable pharmaceutical manufacturing.

For those seeking detailed technical information, tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate is often characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are essential for research and industrial applications. The compound's spectral data and chromatographic profiles are frequently documented in scientific literature, providing valuable references for quality control.

Looking ahead, the applications of tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate are expected to expand further. Its utility in protease inhibitor design and targeted drug delivery systems is being investigated, reflecting broader trends in precision medicine. As the pharmaceutical industry continues to innovate, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

In summary, tert-butyl N-(4,4-difluoro-6-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2229490-24-6) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its unique structural features, combined with its applicability in cutting-edge research, make it a valuable asset for scientists and manufacturers alike. As interest in fluorinated compounds and sustainable synthesis grows, this compound is poised to remain at the forefront of chemical innovation.